Cas no 4760-35-4 (2-Chloromethyl-1-methyl-1H-benzoimidazole)

2-Chloromethyl-1-methyl-1H-benzoimidazole structure
4760-35-4 structure
Product Name:2-Chloromethyl-1-methyl-1H-benzoimidazole
CAS No:4760-35-4
MF:C9H9ClN2
MW:180.634160757065
MDL:MFCD00457523
CID:45294
PubChem ID:248044
Update Time:2025-04-18

2-Chloromethyl-1-methyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-1-methyl-1H-benzo[d]imidazole
    • 2-(chloromethyl)-1-methyl-1H-Benzimidazole
    • 2-(chloromethyl)-1-methyl-1Hbenzo[d]imidazole
    • 2-(chloromethyl)-1-methylbenzimidazole
    • 2-(chloromethyl)-1-methyl-benzimidazole
    • 1-methyl-2-chloromethylbenzimidazole
    • 2-chloromethyl-1-methyl-1H-benzimidazole
    • 2-Chloromethyl-1-methyl-1H-benzoimidazole
    • 2-chloromethyl-1-methylbenzimidazole
    • 2-chloromethyl-1-methylbenzimidazole hydrochloride
    • 1-methyl-2-(chloromethyl)benzimidazole
    • W-200384
    • DTXSID60289793
    • NSC64201
    • GEO-00717
    • E78525
    • A7286
    • MFCD00457523
    • [2-(chloromethyl)-1,3-benzodiazol-1-yl]methyl
    • NSC-64201
    • EN300-304851
    • BB 0238384
    • 2-(chloromethyl)-1-methyl-1,3-benzodiazole
    • WRGVPFAJPMIYOX-UHFFFAOYSA-N
    • 2-(CHLOROMETHYL)-1-METHYL-1H-1,3-BENZODIAZOLE
    • CHEMBL2287555
    • AKOS000349066
    • FT-0682344
    • SCHEMBL103809
    • NSC 64201
    • 4760-35-4
    • LE-0712
    • 1H-BENZIMIDAZOLE, 2-(CHLOROMETHYL)-1-METHYL-
    • ALBB-017812
    • 1H-benzimidazole, 2-(chloromethyl)-1-methyl-, hydrochloride
    • DB-013923
    • MDL: MFCD00457523
    • Inchi: 1S/C9H9ClN2/c1-12-8-5-3-2-4-7(8)11-9(12)6-10/h2-5H,6H2,1H3
    • InChI Key: WRGVPFAJPMIYOX-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 180.04500
  • Monoisotopic Mass: 180.045426
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Density: 1.25
  • Boiling Point: 323.6°Cat760mmHg
  • Flash Point: 149.5°C
  • Refractive Index: 1.614
  • PSA: 17.82000
  • LogP: 2.31210

2-Chloromethyl-1-methyl-1H-benzoimidazole Security Information

  • HazardClass:IRRITANT

2-Chloromethyl-1-methyl-1H-benzoimidazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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